Cas no 122139-97-3 (2-(Trifluoromethyl)-1,3-benzoxazol-5-amine)
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine is a fluorinated benzoxazole derivative with a reactive amine group at the 5-position and a trifluoromethyl substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. The amine moiety provides a handle for derivatization, enabling the synthesis of amides, imines, or other nitrogen-containing derivatives. Its benzoxazole core contributes to rigid planar geometry, which may influence binding affinity in target interactions. This compound is typically used as an intermediate in the synthesis of more complex molecules.
122139-97-3 structure
Product Name:2-(Trifluoromethyl)-1,3-benzoxazol-5-amine
CAS No:122139-97-3
MF:C8H5F3N2O
MW:202.133311986923
MDL:MFCD09937246
CID:3034078
PubChem ID:14498597
Update Time:2025-05-22
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)-1,3-benzoxazol-5-amine
- 2-TRIFLUOROMETHYL-BENZOOXAZOLE-5-YLAMINE
- 5-Benzoxazolamine, 2-(trifluoromethyl)-
- 2-(Trifluoromethyl)benzo[d]oxazol-5-amine
- Z857666964
- FLWWHTTZBXDGEQ-UHFFFAOYSA-N
- 122139-97-3
- AKOS000182189
- EN300-55708
- Z316258424
- CS-0251671
- SCHEMBL20502744
- 2-(Trifluoromethyl)-1,3-benzoxazol-5-amine
-
- MDL： MFCD09937246
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-13-5-3-4(12)1-2-6(5)14-7/h1-3H,12H2
- InChI Key： FLWWHTTZBXDGEQ-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=C(C=CC=2O1)N)(F)F
Computed Properties
- Exact Mass: 202.03539727g/mol
- Monoisotopic Mass: 202.03539727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 125-127 °C
- Boiling Point: 227.7±40.0 °C at 760 mmHg
- Flash Point: 91.5±27.3 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T792100-25mg |
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T792100-50mg |
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T792100-250mg |
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Chemenu | CM449732-250mg |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM449732-500mg |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM449732-1g |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95%+ | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D621332-1g |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95% | 1g |
$430 | 2024-07-21 | |
| Enamine | EN300-55708-0.05g |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95.0% | 0.05g |
$96.0 | 2025-02-20 | |
| Enamine | EN300-55708-0.1g |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95.0% | 0.1g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-55708-0.25g |
2-(trifluoromethyl)-1,3-benzoxazol-5-amine |
122139-97-3 | 95.0% | 0.25g |
$203.0 | 2025-02-20 |
2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
122139-97-3 (2-(Trifluoromethyl)-1,3-benzoxazol-5-amine) Related Products
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- 573759-05-4(2-Trifluoromethyl-benzooxazol-4-ylamine)
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